Cas no 89067-34-5 (Benzoic acid, 4-[(4-cyanophenyl)methoxy]-, 4-(octyloxy)phenyl ester)

• Product name: Benzoic acid, 4-[(4-cyanophenyl)methoxy]-, 4-(octyloxy)phenyl ester
• CAS No: 89067-34-5
• MF: C₂₉H₃₁NO₄
• MW: 457.560748338699
• CID: 613708
• PubChem ID: 20621906

Benzoic acid, 4-[(4-cyanophenyl)methoxy]-, 4-(octyloxy)phenyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-[(4-cyanophenyl)methoxy]-, 4-(octyloxy)phenyl ester
• (4-octoxyphenyl) 4-[(4-cyanophenyl)methoxy]benzoate
• 89067-34-5
• SCHEMBL269031
• 4-(OCTYLOXY)PHENYL 4-[(4-CYANOPHENYL)METHOXY]BENZOATE
• DTXSID40609132

• Inchi： InChI=1S/C29H31NO4/c1-2-3-4-5-6-7-20-32-26-16-18-28(19-17-26)34-29(31)25-12-14-27(15-13-25)33-22-24-10-8-23(21-30)9-11-24/h8-19H,2-7,20,22H2,1H3
• InChI Key： BNTSGVRDFZEPEX-UHFFFAOYSA-N
• SMILES： CCCCCCCCOC1=CC=C(C=C1)OC(=O)C2=CC=C(C=C2)OCC3=CC=C(C=C3)C#N

Computed Properties

• Exact Mass: 457.22530847g/mol
• Monoisotopic Mass: 457.22530847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 14
• Complexity: 605
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.6Ų
• XLogP3: 7.9